Cas no 2228734-35-6 (2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene)

• Product Name: 2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene
• CAS No: 2228734-35-6
• MF: C₁₀H₁₅BrS
• MW: 247.19510102272
• CID: 6363160
• PubChem ID: 165672252
• Update Time: 2025-06-28

2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene
• EN300-1923832
• 2228734-35-6

• Inchi： 1S/C10H15BrS/c1-8-4-9(12-6-8)5-10(2,3)7-11/h4,6H,5,7H2,1-3H3
• InChI Key： YQEYZQXNHVNJKO-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)CC1=CC(C)=CS1

Computed Properties

• Exact Mass: 246.00778g/mol
• Monoisotopic Mass: 246.00778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.2Ų

Additional information on 2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene

Introduction to 2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene (CAS No. 2228734-35-6)

The compound 2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene, identified by the CAS registry number 2228734-35-6, is a highly specialized organic molecule with unique structural and chemical properties. This compound belongs to the class of thiophenes, which are five-membered aromatic heterocycles containing a sulfur atom. The presence of a bromine atom and methyl groups in its structure introduces significant electronic and steric effects, making it an interesting subject for both fundamental and applied research.

Recent studies have highlighted the importance of thiophene derivatives in various fields, including materials science, pharmaceuticals, and electronics. The long-chain substituents on the thiophene ring in this compound contribute to its enhanced solubility and stability, which are critical properties for applications in organic electronics. For instance, researchers have explored the use of similar compounds in organic light-emitting diodes (OLEDs) and solar cells due to their excellent charge transport properties.

The synthesis of 2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene involves a multi-step process that typically includes Friedel-Crafts alkylation or coupling reactions. The bromine atom serves as a reactive site for further functionalization, enabling the construction of more complex molecular architectures. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for large-scale applications.

In terms of physical properties, this compound exhibits a high melting point due to its rigid molecular structure and strong intermolecular interactions. Its thermal stability is particularly advantageous for applications requiring high-temperature performance. Additionally, the compound demonstrates moderate solubility in common organic solvents, which facilitates its use in solution-based fabrication techniques.

The electronic properties of 4-methylthiophene derivatives have been extensively studied using computational chemistry methods. These studies reveal that the methyl groups on the thiophene ring act as electron-donating groups, enhancing the compound's ability to stabilize positive charges. This property makes it a promising candidate for use in hole transport materials within organic electronic devices.

Recent research has also focused on the biological activity of this compound. Initial assays suggest that it may exhibit selective cytotoxicity against certain cancer cell lines, indicating potential applications in drug development. However, further studies are required to fully understand its pharmacokinetics and toxicity profile.

In conclusion, 2-(3-bromo-2,2-dimethylpropyl)-4-methylthiophene (CAS No. 2228734-35-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique combination of structural features and chemical properties positions it as an important building block for advanced materials and therapeutic agents. As research continues to uncover new insights into its behavior and functionality, this compound is expected to play an increasingly significant role in both academic and industrial settings.